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Compound of Interest

Compound Name: Dibutyldodecylamine

Cat. No.: B15483256 Get Quote

An in-depth analysis of the molecular characteristics, physicochemical properties, and a

representative synthetic pathway for N,N-Dibutyldodecanamine is presented in this technical

guide. This document is intended for researchers, scientists, and professionals in the field of

drug development and organic chemistry.

Molecular Structure and Formula
N,N-Dibutyldodecanamine, a tertiary amine, is characterized by a central nitrogen atom bonded

to two butyl groups and one dodecyl group.

Molecular Formula: C₂₀H₄₃N

Chemical Structure: The structure consists of a long dodecyl carbon chain and two shorter

butyl chains attached to a nitrogen atom.

Physicochemical Data
The following table summarizes the key quantitative properties of N,N-Dibutyldodecanamine.
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Property Value

Molecular Weight 297.57 g/mol

Boiling Point 145-147 °C at 0.4 mmHg

Density 0.806 g/mL at 25 °C

Refractive Index n20/D 1.447

Experimental Protocols
A representative method for the synthesis of N,N-Dibutyldodecanamine is the reductive

amination of dodecanal with dibutylamine.

Materials:

Dodecanal

Dibutylamine

Sodium triacetoxyborohydride

Dichloromethane (DCM)

Sodium bicarbonate (NaHCO₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:
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In a round-bottom flask, dissolve dodecanal (1 equivalent) and dibutylamine (1.1

equivalents) in dichloromethane.

Stir the solution at room temperature for 30 minutes.

Add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to the reaction mixture.

Continue stirring at room temperature and monitor the reaction progress using thin-layer

chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

bicarbonate.

Transfer the mixture to a separatory funnel and extract the aqueous layer with

dichloromethane.

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude

product.

Purify the crude product by vacuum distillation or column chromatography to yield pure N,N-

Dibutyldodecanamine.

Visualizations
The following diagram illustrates the logical workflow of the synthesis protocol described above.
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Caption: Synthetic workflow for N,N-Dibutyldodecanamine.
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To cite this document: BenchChem. [Dibutyldodecylamine molecular structure and formula].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483256#dibutyldodecylamine-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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